Cas no 2680725-08-8 (tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-ylcarbamate)

• Product Name: tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-ylcarbamate
• CAS No: 2680725-08-8
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5622816
• PubChem ID: 165933277
• Update Time: 2025-06-07

tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300599
• 2680725-08-8
• tert-butyl N-[3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-yl]carbamate
• tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-ylcarbamate

• Inchi： 1S/C19H21N5O3/c1-19(2,3)27-18(25)23-16-12(11-20)15-17(24(16)9-10-26-4)22-14-8-6-5-7-13(14)21-15/h5-8H,9-10H2,1-4H3,(H,23,25)
• InChI Key： OFRHHGRQJAOYHA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C2C(=NC3C=CC=CC=3N=2)N1CCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-ylcarbamate

Introduction to Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate (CAS No. 2680725-08-8)

Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate, with the CAS number 2680725-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound is characterized by a fused ring system consisting of a pyrrole ring and a quinoxaline moiety. The presence of a cyano group at the 3-position and a carbamate group at the 2-position introduces additional functional diversity, which can be exploited for modulating biological targets. Specifically, the tert-butyl group provides steric hindrance, potentially influencing the compound's interactions with biological receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrrolo[2,3-b]quinoxaline scaffold has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. The incorporation of additional functional groups, such as the cyano and carbamate groups in Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate, further enhances its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Preclinical studies have shown that compounds with similar structural motifs can exhibit potent kinase inhibition by binding to the ATP-binding site. The unique arrangement of atoms in Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate may confer selectivity for specific kinases, thereby minimizing off-target effects.

The N-(2-methoxyethyl) substituent at the 1-position of the pyrrole ring adds another layer of complexity to the molecule. This group can influence both the solubility and bioavailability of the compound, which are critical factors in drug development. Additionally, the methoxy group provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental assays. Molecular docking studies have been performed on Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate to identify potential binding interactions with target proteins. These studies suggest that the compound may interact with kinases such as EGFR and Src, which are known to be overexpressed in certain types of cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group and the carbamate group necessitates specialized reaction conditions to avoid unwanted side products. Researchers have employed various synthetic strategies, including multi-component reactions and transition metal-catalyzed processes, to streamline the synthesis pathway.

In conclusion, Tert-butyl N-3-cyano-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylcarbamate represents a promising lead compound for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.